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Compound of Interest

Compound Name: FAK-IN-19

Cat. No.: B10758039

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of FAK-
IN-19, a focal adhesion kinase (FAK) inhibitor used in research. Adherence to these
procedures is vital for maintaining a safe laboratory environment and ensuring regulatory
compliance. The following guidelines are based on standard practices for handling chemical
inhibitors and should be implemented in conjunction with your institution's specific
environmental health and safety (EHS) protocols.

l. Immediate Safety Considerations

Before handling FAK-IN-19, it is imperative to consult the Safety Data Sheet (SDS) provided by
the manufacturer. If an SDS is not readily available, treat the compound as a hazardous
substance. All personnel must wear appropriate Personal Protective Equipment (PPE),
including but not limited to:

o Safety glasses or goggles
o Chemical-resistant gloves
e Alab coat

Work with FAK-IN-19 should be conducted in a well-ventilated area, preferably within a
chemical fume hood to avoid inhalation of any dust or aerosols.[1]
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Il. Quantitative Data Summary

While a specific Safety Data Sheet for FAK-IN-19 was not identified, the following table
summarizes the hazards of a similar compound, FAK Inhibitor 14, to provide a baseline for safe
handling and disposal.

Hazard Classification Description Precautionary Statements

Avoid contact with skin.[1][3]
Wash thoroughly after
) o o handling.[3] Wear protective
Skin Irritation Causes skin irritation.[2] ) )
gloves. If on skin, wash with
plenty of water. If skin irritation

occurs, seek medical advice.

Avoid contact with eyes. Wear
eye protection. If in eyes, rinse
o ) o cautiously with water for
Eye Irritation Causes serious eye irritation. ]
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

Avoid breathing dust. Use only
outdoors or in a well-ventilated
) area. If inhaled, remove
_ o May cause respiratory )
Respiratory Irritation T person to fresh air and keep
irritation. )
comfortable for breathing. Call
a poison center or doctor if you

feel unwell.

lll. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of FAK-IN-19. This
procedure is designed to minimize risk to personnel and the environment.

e Segregation of Waste:

o Properly segregate waste containing FAK-IN-19 from other laboratory waste streams.
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o Use a dedicated, clearly labeled, and sealed container for all FAK-IN-19 waste, including
contaminated consumables (e.g., pipette tips, tubes, gloves).

o The container must be labeled as "Hazardous Chemical Waste" and include the full
chemical name (FAK-IN-19) and any known hazard symbols.

e Collection of Waste:

o Solid Waste: Collect all solid waste, including unused or expired FAK-IN-19 powder and
any contaminated materials, in a compatible, puncture-resistant container with a secure
lid.

o Liquid Waste: Collect solutions containing FAK-IN-19 in a sealed, leak-proof container. Do
not mix with other solvent waste unless permitted by your institution's EHS guidelines.
Common solvents for FAK inhibitors include DMSO.

o Avoid overfilling waste containers. Leave adequate headspace to prevent spills.
o Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.

o The storage area should have secondary containment to control any potential leaks.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the collection and disposal of the hazardous waste.

o Provide the EHS department with all necessary information about the waste, including the
chemical name and estimated quantity.

o Follow all institutional procedures for waste pickup and documentation. Do not attempt to
dispose of FAK-IN-19 down the drain or in the regular trash.
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IV. Experimental Workflow and Signaling Pathway
Diagrams

To enhance understanding of the operational context and logical flow of waste management,

the following diagrams are provided.
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Caption: Workflow for the safe disposal of FAK-IN-19 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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